Quinolin-2-yl(thiomorpholin-4-yl)methanone

• IUPAC Name: quinolin-2-yl(thiomorpholin-4-yl)methanone
• InChI: InChI=1S/C14H14N2OS/c17-14(16-7-9-18-10-8-16)13-6-5-11-3-1-2-4-12(11)15-13/h1-6H,7-10H2
• InChI Key: WSYFXULJBKPJHV-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCN1C(=O)C2=NC3=CC=CC=C3C=C2
• Molecular Formula: C14H14N2OS
• Molecular Weight: 258.34 g/mol

Description

Quinolin-2-yl(thiomorpholin-4-yl)methanone is a chemical compound that has gained significant attention in scientific research due to its potential as a pharmaceutical agent. This compound is classified as a heterocyclic organic compound, which means it contains a ring structure composed of atoms of at least two different elements.

Mechanism of Action

The mechanism of action of quinolin-2-yl(thiomorpholin-4-yl)methanone is not fully understood. However, it is believed to function by inhibiting certain enzymes or proteins that are involved in disease processes. For example, it has been shown to inhibit the activity of histone deacetylases, which are involved in the regulation of gene expression.
Biochemical and Physiological Effects
Quinolin-2-yl(thiomorpholin-4-yl)methanone has been shown to have various biochemical and physiological effects. It has been reported to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of bacteria and viruses, and reduce inflammation and pain in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using quinolin-2-yl(thiomorpholin-4-yl)methanone in lab experiments is its broad spectrum of activity against different diseases. It has also been shown to have low toxicity in animal models. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in clinical settings.

Future Directions

There are many potential future directions for research on quinolin-2-yl(thiomorpholin-4-yl)methanone. One area of interest is its potential as an anti-cancer agent. Further studies are needed to elucidate its mechanism of action and optimize its use in cancer therapy. In addition, it may be useful in the development of new antimicrobial and antiviral agents. Finally, it may have potential as an anti-inflammatory and analgesic agent, which could be useful in the treatment of various inflammatory diseases.

Synthesis Methods

The synthesis of quinolin-2-yl(thiomorpholin-4-yl)methanone involves the reaction of 2-aminoquinoline with thiomorpholine-4-carboxylic acid and subsequent cyclization with chloroacetyl chloride. This method has been optimized to achieve high yields of the desired compound.

Scientific Research Applications

Quinolin-2-yl(thiomorpholin-4-yl)methanone has been studied for its potential as a therapeutic agent in various diseases. It has been shown to possess antitumor, antimicrobial, and antiviral properties. In addition, it has been investigated for its potential as an anti-inflammatory and analgesic agent.